
2-Bromo-3,4-difluorobenzoic acid safety and
handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-3,4-difluorobenzoic acid

Cat. No.: B177370 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-3,4-difluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 2-Bromo-3,4-
difluorobenzoic acid (CAS No. 170108-05-1). The information herein is compiled from various

safety data sheets (SDS) and chemical information sources. While data for the specific target

compound is prioritized, relevant safety information from closely related isomers may be

included for a more comprehensive understanding of the potential hazards.

Chemical Identification and Physical Properties
A clear identification of the substance is critical for safety. The physical and chemical properties

of 2-Bromo-3,4-difluorobenzoic acid are summarized below.
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Property Data Source

CAS Number 170108-05-1 [1]

Molecular Formula C₇H₃BrF₂O₂ [1]

Molecular Weight 237.00 g/mol [2]

Physical Form Solid, Crystalline Powder [1][3]

Color White to yellow / Off-white [3][4]

Boiling Point 292.9°C at 760 mmHg [1]

Melting Point 118-122°C (lit.) [3]

pKa 2.45 ± 0.10 (Predicted) [5]

Storage Temperature
Room Temperature, Sealed in

dry
[1][5]

Hazard Identification and Classification
2-Bromo-3,4-difluorobenzoic acid is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System) classification. Note that classifications for

closely related isomers are very similar, indicating a comparable hazard profile.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Data compiled from SDS for 2-Bromo-3,4-difluorobenzoic acid and its isomers.[1][2][6][7]

Signal Word:Warning[1][7]
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Hazard Pictogram:

GHS07 (Exclamation Mark)[1]

Precautionary Statements (selected):[1][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to safety protocols is mandatory when handling this compound.

Risk Assessment and Control Workflow
A systematic approach to risk assessment is essential. The following workflow outlines the key

steps.
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Risk Assessment

Control Measures
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Identify Hazards
(H302, H315, H319, H335)

Evaluate Routes of Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

Assess Severity & Likelihood
of Harm

Engineering Controls
(Fume Hood, Ventilation)

Implement

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Monitor Effectiveness

Execute Experiment

Review and Update Protocol

Continuous Improvement
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Caption: Risk assessment workflow for handling hazardous chemicals.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is the final barrier between the researcher and the chemical.[8][9]

Protection Type Recommended Equipment Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles (conforming

to EN166 or NIOSH

standards). Face shield if

splashing is a risk.[2][10]

Protects against dust and

splashes, preventing serious

eye irritation.[4]

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Lab

coat or impervious gown.[2]

[10]

Prevents skin contact, which

can cause irritation.[4]

Respiratory Protection

Not required under normal use

with adequate ventilation. Use

a NIOSH-approved respirator

(e.g., N95 dust mask) if dust

formation is unavoidable or in

case of spills.[9][11]

Prevents inhalation of dust,

which may cause respiratory

tract irritation.[4]

Engineering Controls: Always handle this substance in a well-ventilated area, preferably within

a chemical fume hood.[2][9] Ensure that safety showers and eyewash stations are readily

accessible.[6]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. The following

diagram outlines the necessary steps.
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Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.
Remove contaminated clothing.

Rinse with water for at least 15 minutes.
Remove contact lenses.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

General Advice: In all cases, consult a physician and show them the Safety Data Sheet for the

material.[2]

Accidental Release Measures (Spill Management)
Prompt and correct response to a spill is essential to prevent exposure and environmental

contamination.

Protocol:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing dust. Wear appropriate PPE as described in section 3.2.[2][12]

Environmental Precautions: Prevent the substance from entering drains or waterways.[2][12]

Containment and Clean-up:
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For dry spills, carefully sweep or scoop up the material without creating dust.[2][6]

Place the collected material into a suitable, closed, and labeled container for disposal.[2]

[6]

Clean the spill area thoroughly after material pickup is complete.

The following diagram illustrates the decision-making process for spill management.
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Caption: Decision-making workflow for spill management.
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Storage, Stability, and Disposal
Storage and Stability

Storage Conditions: Store in a cool, dry, and well-ventilated area.[7][13] Keep containers

tightly closed when not in use.[13] Store locked up.[7] The recommended storage

temperature is room temperature.[1][5]

Stability: The material is stable under recommended storage conditions.[13]

Incompatible Materials: Avoid contact with strong oxidizing agents.[13]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2][3]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, such as carbon oxides and hydrogen halides.[6][10][12]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][12]

Disposal Considerations
This material and its container must be disposed of as hazardous waste.[12]

Method: Offer surplus and non-recyclable solutions to a licensed disposal company.[2] Do

not allow the chemical to enter drains.[3]

Contaminated Packaging: Dispose of as unused product. Containers can be triple-rinsed and

offered for recycling or reconditioning.[2][3]

Toxicological and Ecological Information
Toxicological Information
The toxicological properties of 2-Bromo-3,4-difluorobenzoic acid have not been thoroughly

investigated.[2] The hazard classification is based on data from similar compounds.
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Acute Effects: Harmful if swallowed.[6] Causes skin, eye, and respiratory irritation.[2][6]

Chronic Effects: No data is available regarding carcinogenicity, germ cell mutagenicity, or

reproductive toxicity.[6]

Ecological Information
Toxicity: Data not available. Do not let this chemical enter the environment.[12] Discharge

into the environment must be avoided.[3]

Persistence and Degradability: No data available.

Bioaccumulation: No data available.

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) provided by the supplier before handling the chemical and adhere to

all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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